Cas no 33114-15-7 (Cyclopentadienylniobium tetrachloride)
Cyclopentadienylniobium tetrachloride (CpNbCl₄) is an organometallic compound featuring a cyclopentadienyl ligand coordinated to a niobium(IV) center with four chloride substituents. This compound serves as a versatile precursor in niobium-based catalysis and materials synthesis, particularly in the deposition of niobium-containing thin films via chemical vapor deposition (CVD) or atomic layer deposition (ALD). Its well-defined molecular structure ensures consistent reactivity, making it valuable for stoichiometric transformations in organic and inorganic synthesis. The compound’s stability under controlled conditions allows for precise manipulation in air- and moisture-sensitive applications. CpNbCl₄ is also employed in the study of niobium coordination chemistry and the development of advanced metallopolymers.
33114-15-7 structure
Product Name:Cyclopentadienylniobium tetrachloride
CAS No:33114-15-7
MF:C5H5Cl4Nb
MW:299.811577558517
MDL:MFCD00070445
CID:88999
PubChem ID:74765428
Update Time:2025-10-29
Cyclopentadienylniobium tetrachloride Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentadienylniobium tetrachloride
- Cyclopentadienylniobium (V) tetrachloride
- cyclopenta-1,3-diene,niobium(5+),tetrachloride
- DTXSID30747911
- 33114-15-7
- Niobium(5+) chloride cyclopenta-1,3-dien-1-ide (1/4/1)
- Cyclopentadienylniobium(V) tetrachloride
-
- MDL: MFCD00070445
- Inchi: 1S/C5H5.4ClH.Nb/c1-2-4-5-3-1;;;;;/h1-3H,4H2;4*1H;/q-1;;;;;+5/p-4
- InChI Key: KAWQZSRKEBAOSY-UHFFFAOYSA-J
- SMILES: [Nb+5].[Cl-].[Cl-].[Cl-].[Cl-].C1[C-]=CC=C1
Computed Properties
- Exact Mass: 297.82100
- Monoisotopic Mass: 297.82091g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 72
- Covalently-Bonded Unit Count: 6
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: Acid reddish brown powder
- Melting Point: 260 °C (dec.)(lit.)
- PSA: 0.00000
- LogP: 3.77950
- Sensitiveness: Moisture Sensitive
- Solubility: Not determined
Cyclopentadienylniobium tetrachloride Security Information
- Hazardous Material transportation number:UN3261
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S26; S37/39
-
Hazardous Material Identification:
- HazardClass:8
- PackingGroup:II
- Risk Phrases:R20/21/22
- Packing Group:II
- Packing Group:II
Cyclopentadienylniobium tetrachloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 39246-1g |
Cyclopentadienylniobium(V) tetrachloride |
33114-15-7 | 1g |
¥3466.00 | 2023-04-13 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 39246-5g |
Cyclopentadienylniobium(V) tetrachloride |
33114-15-7 | 5g |
¥4091.00 | 2023-04-13 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 39246-250mg |
Cyclopentadienylniobium(V) tetrachloride |
33114-15-7 | 250mg |
¥582.00 | 2023-04-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 41-0500-5g |
Cyclopentadienylniobium(V) tetrachloride |
33114-15-7 | 98% | 5g |
4389.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 41-0500-1g |
Cyclopentadienylniobium(V) tetrachloride |
33114-15-7 | 98% | 1g |
1097.0CNY | 2021-07-12 | |
| abcr | AB121150-1 g |
Cyclopentadienylniobium(V) tetrachloride, 98%; . |
33114-15-7 | 98% | 1g |
€103.20 | 2023-06-24 | |
| abcr | AB121150-5 g |
Cyclopentadienylniobium(V) tetrachloride, 98%; . |
33114-15-7 | 98% | 5g |
€399.00 | 2023-06-24 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 41-0500-5g |
Cyclopentadienylniobium(V) tetrachloride |
33114-15-7 | 98% | 5g |
4389CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 41-0500-1g |
Cyclopentadienylniobium(V) tetrachloride |
33114-15-7 | 98% | 1g |
1097CNY | 2021-05-08 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-234473-1g |
Cyclopentadienylniobium(V) tetrachloride, |
33114-15-7 | 1g |
¥534.00 | 2023-09-05 |
Cyclopentadienylniobium tetrachloride Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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